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Compound of Interest

Compound Name: alpha-L-sorbofuranose

Cat. No.: B15176899

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
protection. This guide provides essential, immediate safety and logistical information for the
disposal of alpha-L-Sorbofuranose, a key carbohydrate in various research applications.
While a specific Safety Data Sheet (SDS) for alpha-L-Sorbofuranose is not readily available,
this document leverages data from the closely related and structurally similar compound, L-
Sorbose, to provide a comprehensive operational and disposal plan.

l. Immediate Safety and Handling Protocols

Before initiating any disposal procedures, it is crucial to handle alpha-L-Sorbofuranose with
appropriate care. Based on information for L-Sorbose, this compound is classified as a
combustible solid and can be irritating to the eyes, respiratory system, and skin.[1]

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles.

Hand Protection: Use appropriate chemical-resistant gloves.

Respiratory Protection: In dusty conditions, use a NIOSH/MSHA-approved air-purifying dust
or mist respirator.

Body Protection: Wear a lab coat or chemical apron.
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In Case of Exposure:

» Eyes: Immediately flush with plenty of water for at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek medical attention.[2]

o Skin: Wash off with soap and plenty of water. Remove contaminated clothing. Seek medical
attention if irritation develops.

 Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is
difficult, give oxygen. Seek medical attention.

e Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Seek medical attention.

Il. Operational Disposal Plan

The disposal of alpha-L-Sorbofuranose, treated with the same caution as L-Sorbose, must
adhere to federal, state, and local regulations. It is imperative to consult with your institution's
environmental health and safety (EHS) department and local waste disposal authorities to
ensure full compliance.

Step-by-Step Disposal Procedure:
¢ Waste Identification and Collection:

o Collect waste alpha-L-Sorbofuranose in a designated, properly labeled, and sealed
container.

o Avoid mixing with other chemical waste to prevent unknown reactions.
o If the material is in solution, note the solvent and concentration on the waste label.
e Waste Storage:

o Store the waste container in a cool, dry, and well-ventilated area, away from incompatible
materials such as strong oxidizing agents.[2]

o Keep the container tightly closed.
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» Contacting Waste Management Professionals:

o Engage a licensed professional waste disposal service to handle the removal and disposal
of the chemical waste.

o Provide the service with all available safety information, including the SDS for L-Sorbose
as a proxy.

e Documentation:

o Maintain a detailed record of the amount of alpha-L-Sorbofuranose disposed of, the date
of disposal, and the name of the waste disposal company.

lll. Quantitative Data Summary

The following table summarizes key quantitative data for L-Sorbose, which can serve as a
reference for handling alpha-L-Sorbofuranose.

Property Value Source
Molecular Formula C6H1206 [2]
Molecular Weight 180.16 g/mol [2]
Melting Point 158 - 160 °C [2]
Solubility in Water Soluble [2]
Storage Temperature 2-8°C

IV. Disposal Decision Pathway

The following diagram illustrates the logical workflow for the proper disposal of alpha-L-
Sorbofuranose.
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alpha-L-Sorbofuranose Disposal Workflow

Gtart: alpha-L-Sorbofuranose Waste Generatea

i

Es the waste container properly labeled and sealed’a

Collect waste in a designated, labeled, and sealed container. Yes

Store in a cool, dry, well-ventilated area away from incompatible materials.

Consult Institutional EHS and Local Regulations

Engage Licensed Waste Disposal Service

Provide all available safety information (use L-Sorbose SDS as proxy with disclaimer).

Maintain detailed disposal records.

[End: Proper Disposal Completa

Click to download full resolution via product page

Caption: Disposal decision pathway for alpha-L-Sorbofuranose.
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Disclaimer: The disposal procedures outlined in this document are based on information
available for the closely related compound L-Sorbose due to the lack of a specific Safety Data
Sheet for alpha-L-Sorbofuranose. It is crucial to consult with a qualified professional and your
local waste disposal authorities to ensure compliance with all applicable regulations. This
information should be used as a guide and not as a substitute for professional safety and
disposal advice.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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